Cas no 333987-34-1 (Piperidine, 4-[[4-(methylsulfonyl)phenyl]sulfonyl]-, hydrochloride)

• Product Name: Piperidine, 4-[[4-(methylsulfonyl)phenyl]sulfonyl]-, hydrochloride
• CAS No: 333987-34-1
• MF: C₁₂H₁₈ClNO₄S₂
• MW: 339.858620166779
• CID: 3942223
• PubChem ID: 18539288
• Update Time: 2025-04-22

Piperidine, 4-[[4-(methylsulfonyl)phenyl]sulfonyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[[4-(methylsulfonyl)phenyl]sulfonyl]-, hydrochloride
• 4-((4-(methylsulfonyl)phenyl)sulfonyl)piperidine hydrochloride
• 333987-34-1
• DB-395309
• SCHEMBL4772957

• Inchi： 1S/C12H17NO4S2.ClH/c1-18(14,15)10-2-4-11(5-3-10)19(16,17)12-6-8-13-9-7-12;/h2-5,12-13H,6-9H2,1H3;1H
• InChI Key： ZTCQSEMWZDRQLP-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)S(C)(=O)=O)(C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 339.0365781Da
• Monoisotopic Mass: 339.0365781Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1Ų